Cas no 431-91-4 (1,1,1-tribromo-3,3,3-trifluoroacetone)

• Product Name: 1,1,1-tribromo-3,3,3-trifluoroacetone
• CAS No: 431-91-4
• MF: C₃Br₃F₃O
• MW: 348.738709449768
• MDL: MFCD18074348
• CID: 1515512
• PubChem ID: 10286808
• Update Time: 2025-04-21

1,1,1-tribromo-3,3,3-trifluoroacetone Chemical and Physical Properties

Names and Identifiers

• 1,1,1-tribromo-3,3,3-trifluoroacetone
• Brometone
• Bromobutanol
• Acetonbromoform
• 1,1,1-Tribrom-3,3,3-trifluor-aceton
• AG-H-03443
• 1,1,1-tribromo-2-methyl-2-propanol
• Brometon
• Tribromo-tert-butyl alcohol
• 1,1,1-tribromo-3,3,3-trifluoro-acetone
• Acetone-bromoform
• 2-Tribromomethyl-2-propanol
• 1,1,1-Tribrom-2-methyl-propan-2-ol
• 1,1,1-Tribrom-2-methyl-propanol-2
• 1,1,1-tribromo-2-methyl-propan-2-ol
• 3,3,3-tribromo-1,1,1-trifluoroacetone
• Brometone; Bromobutanol; Acetonbromoform; 1,1,1-Tribrom-3,3,3-trifluor-aceton; AG-H-03443; 1,1,1-tribromo-2-methyl-2-propanol; Brometon; Tribromo-tert-butyl alcohol; 1,1,1-tribromo-3,3,3-trifluoro-acetone; Acetone-bromoform; 2-Tribromomethyl-2-propanol; 1,1,1-Tribrom-2-methyl-propan-2-ol; 1,1,1-Tribrom-2-methyl-propanol-2; 1,1,1-tribromo-2-methyl-propan-2-ol; 3,3,3-tribromo-1,1,1-trifluoroacetone;
• SCHEMBL5862766
• 1,1,1-TRIBROMO-3,3,3-TRIFLUOROPROPAN-2-ONE
• 1,1,1-Tribromotrifluoroacetone
• DTXSID401267411
• 431-91-4
• JKQXEWCRXCUQNU-UHFFFAOYSA-N
• 1,1,1-Tribromo-3,3,3-trifluoro-2-propanone
• MFCD18074348

• MDL： MFCD18074348
• Inchi： 1S/C3Br3F3O/c4-2(5,6)1(10)3(7,8)9
• InChI Key： JKQXEWCRXCUQNU-UHFFFAOYSA-N
• SMILES： BrC(C(C(F)(F)F)=O)(Br)Br

Computed Properties

• Exact Mass: 345.745
• Monoisotopic Mass: 345.74514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones